Cas no 2680544-75-4 (2-4-(propan-2-yl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid)

• Product Name: 2-4-(propan-2-yl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid
• CAS No: 2680544-75-4
• MF: C₁₃H₁₄F₃NO₃
• MW: 289.250374317169
• CID: 5631327
• PubChem ID: 165925689
• Update Time: 2025-06-26

2-4-(propan-2-yl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2680544-75-4
• EN300-28287824
• 2-[4-(propan-2-yl)phenyl]-2-(2,2,2-trifluoroacetamido)acetic acid
• 2-4-(propan-2-yl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid

• Inchi： 1S/C13H14F3NO3/c1-7(2)8-3-5-9(6-4-8)10(11(18)19)17-12(20)13(14,15)16/h3-7,10H,1-2H3,(H,17,20)(H,18,19)
• InChI Key： NADBKSJXQQHBLL-UHFFFAOYSA-N
• SMILES： FC(C(NC(C(=O)O)C1C=CC(=CC=1)C(C)C)=O)(F)F

Computed Properties

• Exact Mass: 289.09257779g/mol
• Monoisotopic Mass: 289.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-4-(propan-2-yl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid

2-4-(propan-2-yl)phenyl-2-(2,2,2-trifluoroacetamido)acetic Acid: A Comprehensive Overview

2-4-(propan-2-yl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid (CAS No. 2680544-75-4) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a propan-2-yl group and a trifluoroacetamido functional group. These features contribute to its potential applications in various scientific and industrial contexts.

The molecular formula of 2-4-(propan-2-yl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid is C₁₃H₁₃F₃N₁O₃, and its molecular weight is approximately 300.24 g/mol. The compound's structure consists of a phenyl ring substituted with an isopropyl group at the 4-position and a trifluoroacetamido group attached to a carboxylic acid moiety. This combination of functional groups imparts unique chemical properties that make it an interesting subject for both fundamental research and practical applications.

In recent years, the study of trifluoroacetamido-containing compounds has gained momentum due to their potential in various biological and medicinal applications. The presence of the trifluoroacetamido group can significantly influence the compound's solubility, stability, and biological activity. For instance, research has shown that such compounds can exhibit enhanced lipophilicity and improved pharmacokinetic properties, making them attractive candidates for drug development.

The propan-2-yl (isopropyl) group in the structure of 2-4-(propan-2-yl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid also plays a crucial role in modulating its chemical behavior. Isopropyl groups are known to increase the hydrophobicity of molecules, which can affect their interaction with biological membranes and receptors. This property is particularly important in the design of drugs that need to cross cell membranes to exert their therapeutic effects.

In the context of pharmaceutical research, 2-4-(propan-2-yl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid has been explored for its potential as a lead compound in drug discovery. Studies have indicated that this compound may have anti-inflammatory properties due to its ability to modulate specific signaling pathways involved in inflammation. Additionally, preliminary data suggest that it could have neuroprotective effects, making it a promising candidate for further investigation in neurodegenerative diseases.

The synthesis of 2-4-(propan-2-yl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the reaction of 4-isopropylbenzaldehyde with an appropriate amine followed by esterification and subsequent hydrolysis to form the final carboxylic acid product. Advanced synthetic methods such as transition-metal-catalyzed cross-coupling reactions have also been employed to improve the efficiency and scalability of the synthesis process.

Beyond its potential as a drug candidate, 2-4-(propan-2-yl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid has found applications in other areas of chemistry and materials science. For example, it can be used as a building block for the synthesis of more complex molecules with tailored properties. The trifluoroacetamido group can serve as a protecting group in organic synthesis or as a functional handle for post-synthetic modifications.

In summary, 2-4-(propan-2-yl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid (CAS No. 2680544-75-4) is a multifaceted compound with a rich molecular structure that offers numerous opportunities for scientific exploration and practical application. Its unique combination of functional groups makes it an attractive candidate for drug development and other advanced chemical applications. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its importance in the fields of chemistry and pharmaceutical science.